Enniatin F

• CAS No.: 144446-20-8
• Molecular Formula: C36H63N3O9
• Molecular Weight: 681.9 g/mol
• IUPAC Name: N-[(3S,4S,6R)-6-formyl-10-hydroxy-7-(2-hydroxy-3-methylbutanoyl)-3,8,8,11-tetramethyl-4-(methylamino)-7-[(2S,3S)-3-methyl-2-(methylamino)pentanoyl]-5,9-dioxododec-1-en-6-yl]-2-hydroxy-N,3-dimethylbutanamide
• InChI: InChI=1S/C36H63N3O9/c1-16-22(9)24(37-13)29(44)35(18-40,39(15)33(48)28(43)21(7)8)36(32(47)27(42)20(5)6,30(45)25(38-14)23(10)17-2)34(11,12)31(46)26(41)19(3)4/h16,18-28,37-38,41-43H,1,17H2,2-15H3/t22-,23-,24-,25-,26?,27?,28?,35+,36?/m0/s1
• InChI Key: GWWBZXAXHGJDAW-UAGUYINHSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)C(C(=O)C(C(C)C)O)([C@@](C=O)(C(=O)[C@H]([C@@H](C)C=C)NC)N(C)C(=O)C(C(C)C)O)C(C)(C)C(=O)C(C(C)C)O)NC
• SMILES: CCC(C)C(C(=O)C(C(=O)C(C(C)C)O)(C(C)(C)C(=O)C(C(C)C)O)C(C=O)(C(=O)C(C(C)C=C)NC)N(C)C(=O)C(C(C)C)O)NC
• Synonyms: cyclo(Hiv-Me-Leu-Hiv-Me-Ile-Hiv-Me-Ile); enniatin F

Description

Enniatin F is a natural product found in Fusarium with data available.

Scientific Research Applications

Anticarcinogenic Properties

Enniatins, including Enniatin F, have been investigated for their potential anticarcinogenic properties. A study by Wätjen et al. (2009) found that enniatins can induce apoptotic cell death in hepatoma cells and disrupt the ERK signaling pathway, which is associated with cell proliferation. This suggests a possible role for enniatins as anticancer agents (Wätjen et al., 2009).

Biological Activities and Potential Drug Development

Enniatins have a wide range of biological activities, including anti-insect, antifungal, antibiotic, and cytotoxic effects, which drive contemporary interest in them. Sy-Cordero et al. (2012) noted that these properties have led to the development of drugs like fusafungine for treating upper respiratory tract infections. This highlights the pharmaceutical potential of enniatins (Sy-Cordero et al., 2012).

Effects on Cellular Processes

Enniatin A, closely related to this compound, has been shown to stimulate phospholipid scrambling in erythrocytes, indicating its potential impact on cell membrane dynamics and cellular processes. This finding by Jilani et al. (2011) suggests a broader implication of enniatins in cellular biology research (Jilani et al., 2011).

Electrophysiological Properties

The electrophysiological properties of enniatins, including their ability to form cation-selective pores in cell membranes, have been studied by Kamyar et al. (2004). This research is vital for understanding the mechanism of action of enniatins and their potential applications in biophysical and pharmacological studies (Kamyar et al., 2004).

Reduction of Mycotoxin Bioaccessibility

Research by Manzini et al. (2015) on reducing the bioaccessibility of enniatins in food products demonstrates the application of enniatins in food safety and mycotoxin control. This study indicates the potential of prebiotic compounds to mitigate the effects of enniatins, which is crucial for public health (Manzini et al., 2015).